Cas no 2092797-73-2 (5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole
• CAS No: 2092797-73-2
• MF: C₁₂H₁₂ClFN₂
• MW: 238.688485145569
• CID: 5723286
• PubChem ID: 121211325
• Update Time: 2025-06-11

5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenylpyrazole
• 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole
• F2198-1306
• 2092797-73-2
• starbld0026864
• AKOS026721437
• 1H-Pyrazole, 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-

• Inchi： 1S/C12H12ClFN2/c13-9-11-8-12(15-16(11)7-6-14)10-4-2-1-3-5-10/h1-5,8H,6-7,9H2
• InChI Key： GQVPCMAITSLUFE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC=CC=2)=NN1CCF

Computed Properties

• Exact Mass: 238.0673042g/mol
• Monoisotopic Mass: 238.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±37.0 °C(Predicted)
• pka: 0.87±0.10(Predicted)

Additional information on 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole

Introduction to 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole (CAS No. 2092797-73-2)

5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2092797-73-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structural motif renowned for its broad biological activity and utility in drug development. The presence of multiple functional groups, including a chloromethyl substituent and a fluoroethyl side chain, alongside a phenyl ring, endows this molecule with unique chemical properties and potential therapeutic applications.

The chloromethyl group (–CH₂Cl) is a versatile moiety that can participate in nucleophilic addition reactions, making it particularly valuable in synthetic chemistry for constructing more complex molecules. In contrast, the fluoroethyl group (–CH₂CH₂F) introduces fluorine, an element widely recognized for its ability to modulate metabolic pathways and enhance drug bioavailability. The combination of these groups with the rigid pyrazole core and an aromatic phenyl ring creates a molecule with a balanced set of electronic and steric features that are conducive to biological interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. Studies have demonstrated that the electronic distribution influenced by the chloromethyl and fluoroethyl substituents can fine-tune binding affinities to biological targets. For instance, computational analyses suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The phenyl ring further contributes to hydrophobic interactions, which are critical for receptor binding in many pharmacological contexts.

In the realm of medicinal chemistry, the synthesis of derivatives of 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole has been explored as a means to optimize pharmacokinetic profiles. Researchers have synthesized analogs with varying substituents on the pyrazole ring to assess their impact on solubility, metabolic stability, and target specificity. Preliminary results indicate that modifications at the 3-position of the pyrazole ring can significantly alter binding interactions with proteins such as kinases and transcription factors. These findings underscore the importance of structural diversity in developing novel therapeutic agents.

The role of fluorine in medicinal chemistry cannot be overstated. The incorporation of fluorine into small molecules has been shown to enhance binding affinity, reduce metabolic degradation, and improve pharmacological properties. The fluoroethyl group in 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole is particularly noteworthy for its potential to influence drug-receptor interactions through steric and electronic effects. Experimental data from X-ray crystallography studies on related compounds have revealed that fluorinated ethyl groups can occupy specific pockets within protein active sites, thereby reinforcing binding interactions.

Moreover, the chloromethyl group provides a handle for further functionalization through reactions such as nucleophilic substitution or cross-coupling processes. This reactivity has been exploited in multi-step syntheses aimed at generating libraries of pyrazole derivatives for high-throughput screening. Such libraries are instrumental in identifying lead compounds with promising pharmacological activity before proceeding to more resource-intensive preclinical testing.

The phenyl ring in 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole contributes to the overall lipophilicity of the molecule, which is a key parameter in drug design. Optimal lipophilicity ensures adequate partitioning between aqueous environments (e.g., blood) and lipid-rich membranes (e.g., cell membranes), facilitating cellular uptake and target engagement. By tuning the electronic nature of the phenyl ring through substituent effects, chemists can modulate lipophilicity while maintaining biological activity.

Recent clinical trials have begun to explore the potential of pyrazole-based compounds as therapeutic agents. While specific details regarding trials involving 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole may not yet be widely published due to ongoing research, analogous compounds have shown promise in treating conditions such as chronic inflammation and neurodegenerative disorders. The unique combination of functional groups in this molecule suggests it could serve as a valuable tool for addressing unmet medical needs.

The synthesis of 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of reactive sites within the molecule. These synthetic approaches reflect the growing sophistication of organic chemistry in producing complex pharmaceutical intermediates.

In conclusion, 5-(chloromethyl)-1-(2-fluoroethyl)-3-phenyl-1H-pyrazole (CAS No. 2092797-73-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups—namely the chloromethyl, fluoroethyl, and phenyl moieties—provides a rich foundation for medicinal chemistry innovation. Ongoing research continues to uncover new applications for this compound and its derivatives, positioning it as a promising candidate for future drug development efforts.